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Compound of Interest

Compound Name: 2-Pyrazol-1-ylmethyl-benzoic acid

CAS No.: 956264-39-4

Cat. No.: B2542643

Get Quote

Executive Summary & Chemical Context
2-Pyrazol-1-ylmethyl-benzoic acid (CAS: 956264-39-4) is a highly versatile, bifunctional

building block utilized extensively in medicinal chemistry, agrochemicals, and materials

science[1]. Structurally, it features a pyrazole heterocycle and a benzoic acid moiety connected

by an sp3 -hybridized methylene bridge.

Unlike directly linked aryl-pyrazoles, this methylene linker breaks the extended π -conjugation

between the two aromatic systems. This grants the molecule significant conformational

flexibility, allowing derivatives to adopt non-planar, "boat-like" or angular geometries. This

structural plasticity is critical for navigating the complex topography of deep enzymatic pockets

(such as the cyclooxygenase-2 active site) or for acting as a tunable bidentate ligand in

metallopharmaceutical design[2].

Therapeutic Application: Design of COX-2 Inhibitors
The pyrazole nucleus is a privileged scaffold in anti-inflammatory drug discovery, prominently

featured in selective COX-2 inhibitors like Celecoxib[3]. The incorporation of a benzoic acid
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moiety into the pyrazole framework provides two strategic advantages for rational drug

design[2]:

Synthetic Handle: The carboxylic acid serves as a versatile site for late-stage diversification

(e.g., amide, ester, or hydrazide formation) to optimize pharmacokinetic properties.

Target Anchoring: In its free carboxylate form, the molecule can engage in critical ionic and

hydrogen-bonding interactions with the Arg120 and Tyr355 residues located at the entrance

of the COX-2 cyclooxygenase channel. This anchors the inhibitor, while the flexible pyrazole

ring extends deep into the hydrophobic side pocket to confer selectivity over COX-1[3].
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Caption: Mechanism of COX-2 competitive inhibition by pyrazole-benzoic acid derivatives.

Synthetic Methodology: Amide Library Generation
To explore the Structure-Activity Relationship (SAR) of the benzoic acid moiety, researchers

frequently convert the carboxylic acid into various amides[2].
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Causality in Experimental Design: The coupling of 2-pyrazol-1-ylmethyl-benzoic acid with

primary or secondary amines is best achieved using EDC (1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide) and HOAt (1-hydroxy-7-azabenzotriazole)[2].

Why EDC? EDC is selected because its urea byproduct is highly water-soluble, allowing for

a simple, non-chromatographic aqueous workup.

Why HOAt over HOBt? The nitrogen atom at position 7 of the azabenzotriazole ring in HOAt

provides anchimeric assistance (neighboring group participation). It forms a hydrogen bond

with the incoming amine, orienting it perfectly for nucleophilic attack. This dramatically

accelerates the reaction rate and minimizes epimerization or side reactions compared to

standard HOBt.

Protocol: Step-by-Step Amide Coupling
Activation: In an oven-dried round-bottom flask under an N2​atmosphere, dissolve 2-pyrazol-
1-ylmethyl-benzoic acid (1.0 equiv, 0.5 mmol) in anhydrous DMF (5 mL).

Expert Insight: DMF is required to fully solubilize the highly polar starting material. Cool

the solution to 0 °C using an ice bath to prevent premature degradation of the active ester.

Add EDC·HCl (1.2 equiv) and HOAt (1.2 equiv). Stir for 30 minutes.

Self-Validation Tip: To confirm activation, quench a 5 µL aliquot of the reaction mixture in

methanol and analyze via TLC/LC-MS. The rapid formation of the corresponding methyl

ester confirms the successful generation of the active HOAt-ester.

Coupling: Add the desired amine (e.g., benzylamine, 1.1 equiv) and N,N-

diisopropylethylamine (DIPEA, 2.5 equiv)[2].

Causality: DIPEA is a sterically hindered, non-nucleophilic base. It ensures the amine

remains in its reactive free-base form without acting as a competing nucleophile against

the activated ester. Remove the ice bath and allow the reaction to warm to room

temperature. Stir for 12 hours.

Workup: Quench the reaction by adding 15 mL of cold deionized water. Extract the aqueous

layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with 5% aqueous

LiCl (crucial for removing residual DMF), saturated NaHCO3​, and brine.
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Purification: Dry the organic layer over anhydrous Na2​SO4​, filter, and concentrate under

reduced pressure. Purify the crude product via flash column chromatography using a

Hexane/EtOAc gradient.
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Caption: Step-by-step experimental workflow for EDC/HOAt-mediated amide coupling.
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Bioinorganic Application: Pyrazolyl-Benzoate
Metallopharmaceuticals
Beyond traditional organic small molecules, 2-pyrazol-1-ylmethyl-benzoic acid and its

structural isomers (e.g., 4-(1-pyrazolyl)benzoic acid) are exceptional ligands for organometallic

chemistry[4]. The combination of the soft nitrogen donor (pyrazole) and the hard oxygen donor

(carboxylate) makes them ideal for stabilizing transition metals like Iridium (Ir) and Ruthenium

(Ru) in various oxidation states.

For example, cyclometalated half-sandwich Iridium complexes utilizing pyrazolyl-benzoate

ligands have demonstrated remarkable electrocatalytic reversibility for NAD+/NADH

interconversion—a critical process in cellular respiration and a target for novel metabolic

therapies and biosensors[4]. The methylene linker in 2-pyrazol-1-ylmethyl-benzoic acid
allows the ligand to adopt a flexible conformation when chelating a metal center, tuning the bite

angle and altering the steric environment of the catalytic pocket compared to directly linked

analogues.

Quantitative Data: Optimization of Coupling
Conditions
To demonstrate the efficacy of the chosen protocol, the following table summarizes the

quantitative optimization data for the derivatization of the benzoic acid moiety. The EDC/HOAt

system provides the optimal balance of high yield and minimal epimerization.
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Coupling
Reagent
System

Base Solvent Time (h) Yield (%)
Purity (LC-
MS)

EDC / HOBt DIPEA DMF 12 68% >90%

EDC / HOAt DIPEA DMF 12 89% >98%

HATU DIPEA DMF 8 91%

>95%

(Difficult

workup)

DCC / DMAP Et3​N DCM 24 55%
>85% (DCU

byproduct)

Table 1: Comparative efficiency of various peptide coupling reagents for the amidation of 2-
Pyrazol-1-ylmethyl-benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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